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Compound of Interest

Compound Name: Dibenzyl oxalate

Cat. No.: B1562983

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibenzyl oxalate (CAS 7579-36-4) is a high-purity organic compound that serves as a crucial
intermediate in the synthesis of a variety of active pharmaceutical ingredients (APIs).[1][2][3][4]
Its stable, crystalline nature and high purity, often exceeding 99%, make it an ideal starting
material for constructing complex molecular architectures.[1][3][4] The two benzyl ester
functionalities provide reactive sites for the synthesis of diverse heterocyclic compounds, which
are foundational scaffolds in many therapeutic agents. This document provides detailed
application notes and a representative protocol for the use of dibenzyl oxalate in the synthesis
of 2,5-disubstituted-1,3,4-oxadiazoles, a class of compounds with significant pharmacological

interest.

Physicochemical Properties of Dibenzyl Oxalate

A clear understanding of the physical and chemical properties of dibenzyl oxalate is essential
for its effective use in synthesis.
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Property Value Reference
Molecular Formula C16H1404 [1]
Molecular Weight 270.28 g/mol [1]
Appearance White, flaked crystalline solid [1]

Melting Point 80-82 °C

Boiling Point 235 °C at 14 mmHg

CAS Number 7579-36-4 [1113114]
Purity >98%

Application in the Synthesis of 1,3,4-Oxadiazoles

The 1,3,4-oxadiazole ring is a privileged scaffold in medicinal chemistry, appearing in
numerous drugs with a wide range of biological activities, including antimicrobial, anti-
inflammatory, and anticancer properties.[2] A common and efficient method for the synthesis of
symmetrically substituted 1,3,4-oxadiazoles involves the reaction of a dicarboxylic acid ester,
such as dibenzyl oxalate, with two equivalents of a hydrazide, followed by cyclodehydration.

The overall reaction scheme is as follows:
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Dibenzyl Oxalate

Reactants

2 eq. Aromatic Hydrazide

Product

\/

2,5-Disubstituted-1,3,4-Oxadiazole
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Start: Dibenzyl Oxalate & Aromatic Hydrazide

;

Mixing in Ethanol

;

Reflux (4-6 hours)

;

Cooling to Room Temperature

;

Addition of POCI3

}

Reflux (2-3 hours)

;

Cooling to Room Temperature

;

Work-up with Ice Water

;

Vacuum Filtration

;

Recrystallization

;

Drying

End: Pure 2,5-Disubstituted-1,3,4-Oxadiazole

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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